
An In-depth Technical Guide to 4-Hydroxy-2,2-
dimethylhexan-3-one

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-Hydroxy-2,2-dimethylhexanal

Cat. No.: B13298217

Get Quote

A Note to the Reader: Initial searches for the compound 4-Hydroxy-2,2-dimethylhexanal did

not yield sufficient data for a comprehensive technical guide. Therefore, this guide focuses on

the closely related and well-documented compound, 4-Hydroxy-2,2-dimethylhexan-3-one. This

structural analog provides a basis for understanding the chemical and physical properties of

similar molecules and serves as a valuable reference for researchers in the field.

Introduction
4-Hydroxy-2,2-dimethylhexan-3-one is a bifunctional organic molecule containing both a

hydroxyl and a ketone functional group. This alpha-hydroxy ketone, with the chemical formula

C8H16O2, is of interest to researchers and drug development professionals due to its potential

as a synthetic intermediate and its relevance in understanding the properties of related

compounds. This guide provides a comprehensive overview of its chemical structure,

properties, synthesis, and spectroscopic characterization.

Chemical Structure and Properties
The IUPAC name for this compound is 4-hydroxy-2,2-dimethylhexan-3-one.[1] Its structure

consists of a six-carbon hexane chain with a ketone at the third position, a hydroxyl group at

the fourth position, and two methyl groups at the second position.
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C3 -- O1 [style=double]; C2 -- C3; C2 -- Me1; C2 -- Me2; C3 -- C4; C4 -- O2; C4 -- H1; C4 --
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// Positioning C2 [pos="0,0!"]; Me1 [pos="-0.5,0.5!"]; Me2 [pos="-0.5,-0.5!"]; C3 [pos="1,0!"]; O1
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[pos="4,0!"]; } Caption: 2D Chemical Structure of 4-Hydroxy-2,2-dimethylhexan-3-one.

Physicochemical Properties:

Property Value Source

Molecular Formula C8H16O2 [1]

Molecular Weight 144.21 g/mol [1]

CAS Number 92975-70-7 [1]

Appearance
Colorless to pale yellow liquid

(predicted)

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Soluble in organic solvents [2]

Synthesis of 4-Hydroxy-2,2-dimethylhexan-3-one
While specific, detailed synthetic procedures for 4-Hydroxy-2,2-dimethylhexan-3-one are not

extensively published in peer-reviewed literature, a plausible and common method for the
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synthesis of α-hydroxy ketones is through the acyloin condensation of esters or the oxidation of

corresponding alkenes. A potential retrosynthetic analysis is presented below.

4-Hydroxy-2,2-dimethylhexan-3-one

Acyloin Condensation
(Na, xylene)

Oxidation
(e.g., OsO4, NMO)

Ester Precursor
(e.g., Ethyl 2,2-dimethyl-3-oxohexanoate)

Alkene Precursor
(e.g., 2,2-Dimethylhex-3-ene)

Click to download full resolution via product page

Hypothetical Synthetic Protocol (via Acyloin Condensation):

Reaction Setup: To a flask containing dry xylene under an inert atmosphere (e.g., argon),

add sodium metal.

Addition of Ester: Heat the mixture to reflux and add a solution of ethyl 2,2-dimethyl-3-

oxohexanoate in dry xylene dropwise over a period of several hours.

Reaction: Continue refluxing with vigorous stirring until the sodium is consumed.

Workup: Cool the reaction mixture and cautiously add ethanol to quench any remaining

sodium. Follow this with the addition of water and separate the organic layer.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by fractional

distillation or column chromatography.

Spectroscopic Characterization
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Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-Hydroxy-

2,2-dimethylhexan-3-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl

group (a triplet and a quartet), the two geminal methyl groups (a singlet), and the proton on

the carbon bearing the hydroxyl group (a multiplet). The hydroxyl proton will appear as a

broad singlet, and its chemical shift will be dependent on the solvent and concentration.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the

carbon bearing the hydroxyl group, and the various aliphatic carbons.

Infrared (IR) Spectroscopy:

The IR spectrum of 4-Hydroxy-2,2-dimethylhexan-3-one is expected to exhibit the following

characteristic absorption bands:

O-H stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl

group.

C=O stretch: A strong, sharp band around 1710 cm⁻¹ indicative of the ketone carbonyl

group.

C-H stretch: Bands in the region of 2850-3000 cm⁻¹ due to the aliphatic C-H bonds.

A vapor phase IR spectrum is available in the PubChem database.[1]

Mass Spectrometry (MS):

The mass spectrum, likely obtained via Gas Chromatography-Mass Spectrometry (GC-MS),

would show a molecular ion peak (M+) corresponding to the molecular weight of the compound

(144.21 g/mol ).[1] Common fragmentation patterns would involve the loss of small neutral

molecules such as water, carbon monoxide, and alkyl fragments. A GC-MS spectrum is

available in the PubChem database.[1]
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Sample of
4-Hydroxy-2,2-dimethylhexan-3-one

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

(GC-MS)

Structural Elucidation

Click to download full resolution via product page

Potential Applications and Biological Activity
While specific applications and biological activities of 4-Hydroxy-2,2-dimethylhexan-3-one are

not well-documented, α-hydroxy ketones as a class of compounds are valuable intermediates

in organic synthesis. They can be used in the synthesis of various heterocyclic compounds and

other complex molecules. Their bifunctional nature allows for a range of chemical

transformations.

Given the structural similarities to other biologically active molecules, 4-Hydroxy-2,2-

dimethylhexan-3-one could be investigated for potential pharmacological properties. However,

no such studies have been published to date.

Safety and Handling
Detailed toxicological data for 4-Hydroxy-2,2-dimethylhexan-3-one is not available. As with any

chemical compound, it should be handled with appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-

ventilated fume hood. In case of contact with skin or eyes, rinse immediately with plenty of

water.

Conclusion
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4-Hydroxy-2,2-dimethylhexan-3-one is an interesting α-hydroxy ketone with potential for further

study in synthetic and medicinal chemistry. This guide has provided a comprehensive overview

of its structure, properties, and characterization based on available data. Further research into

its synthesis, reactivity, and biological activity is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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